Cas no 605681-06-9 (1-(5-bromopyridin-3-yl)propan-2-one)

• Product Name: 1-(5-bromopyridin-3-yl)propan-2-one
• CAS No: 605681-06-9
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 501056
• PubChem ID: 17750147
• Update Time: 2026-04-29

1-(5-bromopyridin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(5-bromo-3-pyridinyl)-
• 1-(5-Bromo-pyridin-3-yl)-propan-2-one
• 1-(5-bromopyridin-3-yl)propan-2-one
• 1-(5-bromo-3-pyridinyl)-2-propanone
• 2-Propanone,1-(5-bromo-3-pyridinyl)

Computed Properties

• Exact Mass: 212.97900

Experimental Properties

• PSA: 29.96000
• LogP: 1.97560

Additional information on 1-(5-bromopyridin-3-yl)propan-2-one

Introduction to 1-(5-bromopyridin-3-yl)propan-2-one (CAS No. 605681-06-9)

1-(5-bromopyridin-3-yl)propan-2-one, with the CAS number 605681-06-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and a ketone functional group. These characteristics make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 1-(5-bromopyridin-3-yl)propan-2-one is C₉H₉BrNO, and its molecular weight is approximately 217.07 g/mol. The compound's structure consists of a pyridine ring substituted with a bromine atom at the 5-position and a propanone group attached to the 3-position of the ring. This arrangement provides a balance of aromaticity and reactivity, making it suitable for a wide range of synthetic transformations and biological evaluations.

In recent years, 1-(5-bromopyridin-3-yl)propan-2-one has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. One notable application is in the development of inhibitors for various kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have shown promise in treating diseases such as cancer, inflammatory disorders, and neurological conditions.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-(5-bromopyridin-3-yl)propan-2-one as a key intermediate in the synthesis of potent and selective inhibitors of the cyclin-dependent kinase (CDK) family. CDKs are critical regulators of cell cycle progression and are often dysregulated in cancer cells. The researchers demonstrated that derivatives of 1-(5-bromopyridin-3-yl)propan-2-one exhibited high potency and selectivity against CDK4/6, making them promising candidates for further preclinical and clinical evaluation.

Beyond its role in kinase inhibition, 1-(5-bromopyridin-3-yl)propan-2-one has also been explored for its potential as an antimicrobial agent. A recent study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound showed significant activity against both Gram-positive and Gram-negative bacteria. The bromine substituent on the pyridine ring was found to play a crucial role in enhancing the antimicrobial properties, suggesting that structural modifications could further optimize these compounds for therapeutic use.

In addition to its applications in drug discovery, 1-(5-bromopyridin-3-yl)propan-2-one has also been utilized as a building block in the synthesis of other functional materials. For example, it has been employed in the preparation of luminescent materials and polymers with unique optical properties. These materials have potential applications in areas such as sensing, imaging, and photovoltaics.

The synthesis of 1-(5-bromopyridin-3-yl)propan-2-one typically involves multistep procedures that leverage modern synthetic techniques. One common approach involves the reaction of 5-bromopyridine with an appropriate ketone precursor, followed by subsequent functional group manipulations to achieve the desired product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final compound, making careful optimization essential for large-scale production.

Safety considerations are also important when handling 1-(5-bromopyridin-3-yl)propan-2-one. While it is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working under well-controlled conditions, and disposing of waste materials according to regulatory guidelines.

In conclusion, 1-(5-bromopyridin-3-yl)propan-2-one (CAS No. 605681-06-9) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in modern scientific endeavors.